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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for studying the effects of the

carbamate insecticide Thiodicarb on various non-target organisms. The information is

intended to guide researchers in assessing the ecotoxicological impact of this pesticide.

Mode of Action
Thiodicarb's primary mode of action is the inhibition of the enzyme acetylcholinesterase

(AChE) in the nervous system. AChE is responsible for breaking down the neurotransmitter

acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at the synaptic cleft,

causing continuous nerve stimulation, paralysis, and ultimately death in susceptible organisms.

[1][2] Thiodicarb itself can be metabolized or degraded to methomyl, another potent

acetylcholinesterase inhibitor, which is a significant factor in its environmental risk assessment,

particularly in aquatic ecosystems.[2]

Data Presentation: Toxicity of Thiodicarb to Non-
Target Organisms
The following tables summarize the quantitative toxicity data for Thiodicarb across various

non-target organisms. These values are essential for comparative risk assessment.

Table 1: Avian Toxicity of Thiodicarb
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Species Endpoint Value Test Guideline

Colinus virginianus

(Bobwhite Quail)
Acute Oral LD50 2023 mg/kg bw

EPA/OPPTS

850.2100

Anas platyrhynchos

(Mallard Duck)
Acute Oral LD50 >2400 mg/kg bw

EPA/OPPTS

850.2100

Colinus virginianus

(Bobwhite Quail)
Dietary LC50 (5 days) >5000 ppm

EPA/OPPTS

850.2200

Anas platyrhynchos

(Mallard Duck)
Dietary LC50 (5 days) >5000 ppm

EPA/OPPTS

850.2200

Table 2: Aquatic Invertebrate Toxicity of Thiodicarb

Species Endpoint Value (µg/L) Test Guideline

Daphnia magna

(Water Flea)

48-hour EC50

(Immobilization)
15 OECD 202

Daphnia magna

(Water Flea)

21-day NOEC

(Reproduction)
2.91 OECD 211

Note: In aquatic environments, Thiodicarb rapidly degrades to methomyl. The toxicity of

methomyl to aquatic organisms is a critical consideration.

Table 3: Fish Toxicity of Thiodicarb

Species Endpoint Value (mg/L) Test Guideline

Oncorhynchus mykiss

(Rainbow Trout)
96-hour LC50 1.3 OECD 203

Lepomis macrochirus

(Bluegill Sunfish)
96-hour LC50 0.88 EPA 850.1075

Pimephales promelas

(Fathead Minnow)

NOEC (Early Life-

Stage)
0.029 OECD 210
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Table 4: Terrestrial Invertebrate Toxicity of Thiodicarb

Species Endpoint Value Test Guideline

Apis mellifera (Honey

Bee)
Acute Oral LD50 0.13 µ g/bee OECD 213

Apis mellifera (Honey

Bee)
Acute Contact LD50 0.28 µ g/bee OECD 214

Eisenia fetida

(Earthworm)
14-day LC50 >1000 mg/kg soil OECD 207

Eisenia fetida

(Earthworm)
Reproduction NOEC ≥1000 mg/kg soil OECD 222

Table 5: Terrestrial Plant Toxicity of Thiodicarb

Test Type Endpoint Value (g a.i./ha) Test Guideline

Seedling Emergence ER25 >400 OECD 208

Vegetative Vigour ER25 >400 OECD 227

Experimental Protocols
Detailed methodologies for key experiments are provided below, based on standardized

international guidelines.

Avian Acute Oral Toxicity Test (Modified from
EPA/OPPTS 850.2100)
Objective: To determine the acute oral toxicity (LD50) of Thiodicarb to an avian species.

Test Organism: Bobwhite quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos),

approximately 16 weeks old.

Procedure:
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Acclimation: Acclimate birds to laboratory conditions for at least 15 days.

Dose Preparation: Prepare a series of geometrically spaced doses of Thiodicarb dissolved

in a suitable vehicle (e.g., corn oil). A control group receives the vehicle only.

Dosing: Administer a single oral dose to each bird via gavage. Use at least 10 birds per dose

group and control.

Observation: Observe the birds for mortality and clinical signs of toxicity at 4 hours, 24 hours,

and then daily for 14 days.

Data Analysis: Calculate the LD50 with 95% confidence intervals using probit analysis or

another appropriate statistical method.

Aquatic Invertebrate Acute Immobilization Test (Modified
from OECD 202)
Objective: To determine the concentration of Thiodicarb that causes immobilization in Daphnia

magna (EC50).

Test Organism:Daphnia magna, less than 24 hours old.

Procedure:

Test Solutions: Prepare a series of at least five concentrations of Thiodicarb in a suitable

culture medium. Include a control group with no test substance.

Exposure: Introduce at least 20 daphnids, divided into four replicates of five, into each test

concentration and control.

Incubation: Incubate the test vessels at 20 ± 1°C with a 16-hour light/8-hour dark

photoperiod.

Observation: Record the number of immobilized daphnids in each replicate at 24 and 48

hours. Immobilization is defined as the inability to swim within 15 seconds after gentle

agitation.
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Data Analysis: Calculate the 48-hour EC50 value with 95% confidence intervals.

Fish Acute Toxicity Test (Modified from OECD 203)
Objective: To determine the acute lethal toxicity (LC50) of Thiodicarb to a freshwater fish

species.

Test Organism: Rainbow trout (Oncorhynchus mykiss) or Bluegill sunfish (Lepomis

macrochirus).

Procedure:

Test System: A semi-static or flow-through system is recommended.

Test Concentrations: Prepare a geometric series of at least five concentrations of

Thiodicarb and a control.

Exposure: Introduce a group of at least seven fish into each test concentration and control.

Duration: The test duration is 96 hours.

Observation: Record mortality and any sublethal effects at 24, 48, 72, and 96 hours.

Data Analysis: Calculate the 96-hour LC50 and its 95% confidence limits.

Honey Bee Acute Oral Toxicity Test (Modified from
OECD 213)
Objective: To determine the acute oral toxicity (LD50) of Thiodicarb to adult honey bees.

Test Organism: Young adult worker honey bees (Apis mellifera).

Procedure:

Dose Preparation: Prepare a series of at least five doses of Thiodicarb in a sucrose solution

(e.g., 50% w/v). A control group receives the sucrose solution only.
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Exposure: Individually or in groups, provide a known volume of the dosed sucrose solution to

the bees.

Incubation: Maintain the bees in cages at a controlled temperature and humidity.

Observation: Record mortality at 4, 24, and 48 hours. The observation period may be

extended to 72 or 96 hours if mortality increases significantly between 24 and 48 hours.

Data Analysis: Calculate the LD50 in µg of active substance per bee at each observation

time.

Earthworm Acute Toxicity Test (Modified from OECD
207)
Objective: To assess the acute toxicity of Thiodicarb to the earthworm Eisenia fetida.

Test Organism: Adult Eisenia fetida with a clitellum.

Procedure:

Test Substrate: Use a standardized artificial soil.

Application: Mix Thiodicarb into the soil at a range of concentrations. Include a control with

untreated soil.

Exposure: Introduce 10 worms into each test vessel containing the treated soil. Use four

replicates per concentration.

Incubation: Maintain the test vessels at 20 ± 2°C with continuous light for 14 days.

Assessment: Assess mortality at day 7 and day 14.

Data Analysis: Calculate the 14-day LC50 with 95% confidence limits.

Terrestrial Plant Test: Seedling Emergence (Modified
from OECD 208)
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Objective: To evaluate the effects of Thiodicarb on the emergence and early growth of

terrestrial plants.

Test Species: A selection of monocotyledonous and dicotyledonous species.

Procedure:

Application: Apply Thiodicarb to the soil surface or incorporate it into the soil at a range of

rates.

Sowing: Sow seeds of the selected plant species in the treated and control soils.

Growth Conditions: Maintain the pots in a controlled environment (growth chamber or

greenhouse).

Assessment: After a set period (typically 14-21 days after 50% emergence in the control

group), assess seedling emergence, mortality, and shoot biomass (fresh or dry weight).

Data Analysis: Determine the rate causing x% effect (ERx) for each endpoint.

Signaling Pathways and Experimental Workflows
Signaling Pathways
Thiodicarb's primary toxic action is through the inhibition of acetylcholinesterase. However,

sublethal exposure can trigger other cellular stress responses, including apoptosis

(programmed cell death) and autophagy (cellular self-degradation).
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Acetylcholinesterase inhibition by Thiodicarb.

Sublethal exposure to Thiodicarb can also induce cellular stress, leading to apoptosis.

Thiodicarb
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Thiodicarb-induced apoptotic pathway.

Autophagy is another cellular response to stress induced by pesticides like Thiodicarb.
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Thiodicarb-induced autophagy pathway.

Experimental Workflows
The following diagrams illustrate the general workflows for conducting acute toxicity tests on

different non-target organisms.
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Workflow for aquatic toxicity testing.
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Workflow for terrestrial toxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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